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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of
Hexadecanenitrile, specifically its melting and boiling points. This document details the
experimentally determined values for these properties, outlines the methodologies used for
their measurement, and presents a visual representation of the general experimental workflow.

Introduction to Hexadecanenitrile

Hexadecanenitrile, also known as palmitonitrile or 1-cyanopentadecane, is a long-chain
aliphatic nitrile. Its molecular formula is CieH31N. The thermal characteristics of this compound
are crucial for its handling, storage, and application in various research and development
settings, including its potential use as an intermediate in the synthesis of pharmaceuticals and
other organic compounds.

Thermal Properties of Hexadecanenitrile

The melting and boiling points of Hexadecanenitrile have been determined and are
summarized in the table below. These values represent the temperatures at which it transitions
from a solid to a liquid and from a liquid to a gas, respectively, under specified pressures.

Table 1: Thermal Properties of Hexadecanenitrile
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Property Value Conditions
Melting Point 31-31.5°C Standard Pressure
N ) Standard Pressure (760
Boiling Point 333-333.05 °C
mmHgQ)
Boiling Point 120 °C Reduced Pressure (0.1 Torr)

Data sourced from various chemical databases and literature.[1][2][3][4][5]

Experimental Protocols for Thermal Analysis

The determination of accurate melting and boiling points is fundamental in chemical analysis.
The following are detailed methodologies for the key experiments cited in the determination of
the thermal properties of Hexadecanenitrile.

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube

Capillary tubes (sealed at one end)

Thermometer

Heating medium (oil bath for Thiele tube)

Sample of Hexadecanenitrile
Procedure:

o Sample Preparation: A small amount of finely powdered, dry Hexadecanenitrile is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
sample into a dense column at the sealed end, typically 2-3 mm in height.
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o Apparatus Setup (Mel-Temp): The capillary tube is placed in the heating block of the melting
point apparatus. A thermometer is positioned to accurately measure the temperature of the
block.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then immersed in the oil within
the Thiele tube, with the heating oil level below the point of attachment to prevent the sample
from falling.

e Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per
minute, as the temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure substance like
Hexadecanenitrile, this range should be narrow.

The Thiele tube method is a micro-scale technique suitable for determining the boiling point of
a small amount of liquid.[6]

Apparatus:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heating medium (mineral oil)

Sample of Hexadecanenitrile
Procedure:

o Sample Preparation: A small amount of Hexadecanenitrile is placed in the small test tube. A
capillary tube, sealed at one end, is inverted and placed (open end down) into the liquid in
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the test tube.

o Apparatus Setup: The test tube is attached to a thermometer with the sample level with the
thermometer bulb. This assembly is then placed in the Thiele tube containing mineral oil.

o Heating: The side arm of the Thiele tube is gently heated, which creates convection currents
that ensure uniform heating of the oil bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

o Recording the Boiling Point: The heat source is then removed. The liquid will begin to cool,
and the stream of bubbles will slow down and eventually stop. The temperature at which the
liquid is drawn back into the capillary tube is the boiling point of the sample. This is the point
where the vapor pressure of the liquid equals the atmospheric pressure.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the
thermal properties of a chemical compound like Hexadecanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chem.ucalgary.ca [chem.ucalgary.ca]

e 2. westlab.com [westlab.com]

e 3. jk-sci.com [jk-sci.com]

e 4. Thiele tube - Wikipedia [en.wikipedia.org]

e 5. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

e 6. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1595508?utm_src=pdf-body
https://www.benchchem.com/product/b1595508?utm_src=pdf-custom-synthesis
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://en.wikipedia.org/wiki/Thiele_tube
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Properties
of Hexadecanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595508#thermal-properties-of-hexadecanenitrile-
melting-and-boiling-points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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